2-Chloro-6-chloromethylnaphthalene

• Molecular Formula: C11H8Cl2
• Molecular Weight: 211.08 g/mol
• IUPAC Name: 2-chloro-6-(chloromethyl)naphthalene
• InChI: InChI=1S/C11H8Cl2/c12-7-8-1-2-10-6-11(13)4-3-9(10)5-8/h1-6H,7H2
• InChI Key: NKNWDMQCOPTACU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)Cl)C=C1CCl

Description

2-Chloro-6-chloromethylnaphthalene is a useful research compound. Its molecular formula is C11H8Cl2 and its molecular weight is 211.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Thionyl chloride (99.4 g.) is added dropwise at 0° C. during 1 hour to a stirred suspension of the 6-chloro-2-hydroxymethylnaphthalene (96.3 g.) in a mixture of pyridine (59.0 g.) and chloroform (2 3 l). The mixture is stirred for 1 hour at 20° C., then treated dropwise with methanol (60 ml.) and stored for 18 hours. The solution is washed with water, 3N-hydrochloric acid, and water again, dried with magnesium sulphate and evaporated. The residue is crystallised from light petroleum (b.p. 80°-100° C.) to give 2-chloromethyl-6-chloronaphthalene (101 g.) m.p. 107°-110° C. raised to 110°-111° C. by further crystallisation.